Cas no 7496-12-0 ( )

  structure
  structure
Product Name: 
CAS No:7496-12-0
MF:C19H14O3
MW:290.312665462494
CID:980679
PubChem ID:348351
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylbenzoyl)naphthalene-2-carboxylic acid
    • NSC407621
    • NSC-407621
    • 7496-12-0
    • DTXSID20324735
    •  
    • Inchi: 1S/C19H14O3/c1-12-6-2-4-8-14(12)18(20)17-15-9-5-3-7-13(15)10-11-16(17)19(21)22/h2-11H,1H3,(H,21,22)
    • InChI Key: WJJZUEHSSQBFEE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C)C1=C(C(=O)O)C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 290.09432
  • Monoisotopic Mass: 290.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.259
  • Boiling Point: 482.5°C at 760 mmHg
  • Flash Point: 259.7°C
  • Refractive Index: 1.665
  • PSA: 54.37
  • LogP: 4.07740
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